N-{[(4-acetylphenyl)amino]carbonothioyl}-3-fluorobenzamide

• IUPAC Name: N-[(4-acetylphenyl)carbamothioyl]-3-fluorobenzamide
• InChI: InChI=1S/C16H13FN2O2S/c1-10(20)11-5-7-14(8-6-11)18-16(22)19-15(21)12-3-2-4-13(17)9-12/h2-9H,1H3,(H2,18,19,21,22)
• InChI Key: NIKLRBSQHRVIGP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C16H13FN2O2S
• DSSTOX Substance ID: DTXSID60358211
• Molecular Weight: 316.4 g/mol
• CAS RN: 6383-05-7

Description

N-{[(4-acetylphenyl)amino]carbonothioyl}-3-fluorobenzamide is a chemical compound with the molecular formula C16H12FN3O2S. It is commonly referred to as 4-ACPA and is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH). This compound has been studied extensively for its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of N-{[(4-acetylphenyl)amino]carbonothioyl}-3-fluorobenzamide involves the inhibition of N-{[(4-acetylphenyl)amino]carbonothioyl}-3-fluorobenzamide. N-{[(4-acetylphenyl)amino]carbonothioyl}-3-fluorobenzamide is responsible for breaking down endocannabinoids in the body, and by inhibiting this enzyme, 4-ACPA can increase the levels of endocannabinoids. This can lead to a variety of physiological effects, including pain relief, reduced inflammation, and improved mood.
Biochemical and Physiological Effects
N-{[(4-acetylphenyl)amino]carbonothioyl}-3-fluorobenzamide has been shown to have a variety of biochemical and physiological effects. Studies have shown that it can reduce pain sensation, decrease inflammation, and improve mood. It has also been shown to have potential applications in the treatment of anxiety, depression, and addiction.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{[(4-acetylphenyl)amino]carbonothioyl}-3-fluorobenzamide in lab experiments is its potency as an inhibitor of N-{[(4-acetylphenyl)amino]carbonothioyl}-3-fluorobenzamide. This allows for precise control over the levels of endocannabinoids in the body, which can be useful for studying their physiological effects. One limitation of using this compound is its potential toxicity, which can vary depending on the dosage and duration of exposure.

Future Directions

There are several potential future directions for research on N-{[(4-acetylphenyl)amino]carbonothioyl}-3-fluorobenzamide. One area of interest is its potential applications in the treatment of pain and inflammation. Studies have shown that it can reduce pain sensation and inflammation, and further research could explore its potential as a therapeutic agent for conditions such as arthritis and chronic pain.
Another area of interest is its potential applications in the treatment of anxiety and depression. Studies have shown that it can improve mood and reduce symptoms of anxiety and depression, and further research could explore its potential as a therapeutic agent for these conditions.
Overall, N-{[(4-acetylphenyl)amino]carbonothioyl}-3-fluorobenzamide is a promising compound with potential applications in the field of medicinal chemistry. Its potent inhibition of N-{[(4-acetylphenyl)amino]carbonothioyl}-3-fluorobenzamide and its effects on endocannabinoid levels make it an interesting target for further research and development.

Synthesis Methods

The synthesis of N-{[(4-acetylphenyl)amino]carbonothioyl}-3-fluorobenzamide involves the reaction of 4-acetylaniline with thionyl chloride to form the corresponding acyl chloride. This acyl chloride is then reacted with 3-fluorobenzoic acid in the presence of a base to form the desired product.

Scientific Research Applications

N-{[(4-acetylphenyl)amino]carbonothioyl}-3-fluorobenzamide has been studied extensively for its potential applications in the field of medicinal chemistry. It is a potent inhibitor of N-{[(4-acetylphenyl)amino]carbonothioyl}-3-fluorobenzamide, which is an enzyme that breaks down endocannabinoids in the body. Endocannabinoids are lipid signaling molecules that play a role in a variety of physiological processes, including pain sensation, appetite, and mood regulation. By inhibiting N-{[(4-acetylphenyl)amino]carbonothioyl}-3-fluorobenzamide, 4-ACPA can increase the levels of endocannabinoids in the body, which may have therapeutic benefits.